5-Chloro-6-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)pyridine-3-sulfonamide

• IUPAC Name: 5-chloro-6-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C11H12ClFN4O2S/c1-6-10(7(2)17(3)15-6)16-20(18,19)8-4-9(12)11(13)14-5-8/h4-5,16H,1-3H3
• InChI Key: CHYJMBWCFUVSGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)NS(=O)(=O)C2=CC(=C(N=C2)F)Cl
• Molecular Formula: C11H12ClFN4O2S
• Molecular Weight: 318.76 g/mol

Description

The compound “5-Chloro-6-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)pyridine-3-sulfonamide” is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 5th position with a chlorine atom and at the 6th position with a fluorine atom. The 3rd position of the pyridine ring is substituted with a sulfonamide group, which is further substituted with a 1,3,5-trimethylpyrazol-4-yl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. For instance, the Suzuki–Miyaura coupling is a common method used to form carbon-carbon bonds, which could potentially be used in the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of electronegative atoms like nitrogen, oxygen, fluorine, and chlorine would create regions of high electron density, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The pyridine ring, for example, is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The sulfonamide group could participate in reactions involving the sulfur or nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of electronegative atoms and polar functional groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, for example, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when working with chemicals.

Future Directions

The future directions for research on this compound could involve studying its properties further, exploring its potential uses, and developing methods to synthesize it more efficiently.